Cas no 944450-78-6 (2-Bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethanone hydrobromide)

2-Bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethanone hydrobromide is a brominated ketone derivative featuring a 1-methylbenzimidazole core. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical building blocks. The presence of both a reactive α-bromo ketone moiety and a benzimidazole scaffold enhances its utility in nucleophilic substitution and cyclization reactions. The hydrobromide salt form improves stability and handling. Its well-defined structure and high purity make it suitable for research applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its reactivity.
2-Bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethanone hydrobromide structure
944450-78-6 structure
Product Name:2-Bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethanone hydrobromide
CAS No:944450-78-6
MF:C10H10Br2N2O
MW:334.007200717926
CID:879831
PubChem ID:24229460
Update Time:2025-05-28

2-Bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethanone hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethanone hydrobromide
    • 2-Bromo-1-(1-methyl-1H-benzimidazol-5-yl)ethanone hydrobromide
    • 2-bromo-1-(1-methylbenzimidazol-5-yl)ethanone,hydrobromide
    • 5-(BROMOACETYL)-1-METHYL-1H-BENZIMIDAZOLE HYDROBROMIDE
    • 2-Bromo-1-(1-methyl-1H-benzimidazol-5-yl)ethan-1-one hydrobromide
    • 2-bromo-1-(1-methyl-1H-benzoimidazol-5-yl)-ethanone.HBr
    • 2-Bromo-1-(1-methyl-1H-benzimidazol-5-yl)ethan-1-one--hydrogen bromide (1/1)
    • J-508136
    • FT-0732068
    • MS-22638
    • 2-bromo-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-one hydrobromide
    • 2-bromo-1-(1-methylbenzimidazol-5-yl)ethanone;hydrobromide
    • 944450-78-6
    • AKOS016011138
    • SCHEMBL14053665
    • LRWGKOQDEBXXPS-UHFFFAOYSA-N
    • DTXSID80640180
    • 2-bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethan-1-one hydrobromide
    • DB-079884
    • MDL： MFCD09817461
    • Inchi： 1S/C10H9BrN2O.BrH/c1-13-6-12-8-4-7(10(14)5-11)2-3-9(8)13;/h2-4,6H,5H2,1H3;1H
    • InChI Key： LRWGKOQDEBXXPS-UHFFFAOYSA-N
    • SMILES： BrCC(C1C=CC2=C(C=1)N=CN2C)=O.Br

Computed Properties

  • Exact Mass: 331.91600
  • Monoisotopic Mass: 331.91599g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Melting Point: 196-196.5°C
  • PSA: 34.89000
  • LogP: 3.10900

2-Bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethanone hydrobromide Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethanone hydrobromide Pricemore >>

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